Cas no 2639408-23-2 (1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid
• CAS No: 2639408-23-2
• MF: C₁₄H₁₆FNO₇S
• MW: 361.342746734619
• CID: 5664206
• PubChem ID: 165900544
• Update Time: 2025-06-30

1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729084
• 2639408-23-2
• 1-[(tert-butoxy)carbonyl]-4-[(fluorosulfonyl)oxy]-2,3-dihydro-1H-indole-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid

• Inchi： 1S/C14H16FNO7S/c1-14(2,3)22-13(19)16-9-5-4-6-11(23-24(15,20)21)8(9)7-10(16)12(17)18/h4-6,10H,7H2,1-3H3,(H,17,18)
• InChI Key： ZZZNXQXHZVGQAF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC=CC2=C1CC(C(=O)O)N2C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 361.06315119g/mol
• Monoisotopic Mass: 361.06315119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 119Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid

Research Brief on 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2639408-23-2)

1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid (CAS: 2639408-23-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyloxy and tert-butoxycarbonyl (Boc) functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of targeted therapeutics and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its potential in facilitating site-specific modifications and enabling the construction of complex molecular architectures.

Recent research has focused on the application of this compound as a key building block in the synthesis of indole-based derivatives, which are widely recognized for their pharmacological properties. The fluorosulfonyloxy group, in particular, offers a reactive handle for further functionalization, making it a valuable tool in medicinal chemistry. Studies have demonstrated its utility in the development of covalent inhibitors, where the sulfonyl fluoride moiety can form stable bonds with target proteins, thereby enhancing drug specificity and efficacy. This has been particularly relevant in the context of kinase inhibitors and other enzyme-targeted therapies.

In addition to its role in covalent inhibitor design, 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid has been explored in the context of PROTACs. These bifunctional molecules, which recruit E3 ubiquitin ligases to degrade target proteins, rely heavily on the availability of reactive intermediates like this compound. The Boc-protected indole scaffold provides a stable framework for further modifications, while the fluorosulfonyloxy group enables precise conjugation to linker molecules. Recent advancements in this area have shown promising results in the targeted degradation of disease-relevant proteins, including those involved in cancer and neurodegenerative disorders.

The synthesis and characterization of this compound have also been a subject of recent investigations. Optimized protocols have been developed to improve yield and purity, addressing challenges associated with the stability of the fluorosulfonyloxy group under various reaction conditions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for downstream applications. Furthermore, computational studies have provided insights into the reactivity and conformational preferences of the molecule, aiding in the design of more efficient synthetic routes.

Looking ahead, the potential applications of 1-(tert-butoxy)carbonyl-4-(fluorosulfonyl)oxy-2,3-dihydro-1H-indole-2-carboxylic acid are expected to expand, particularly in the realms of targeted drug delivery and chemical biology. Its unique combination of reactivity and stability makes it a valuable asset in the toolkit of medicinal chemists. Future research directions may include exploring its use in the development of novel bioconjugation strategies and investigating its role in the modulation of protein-protein interactions. As the field continues to evolve, this compound is likely to remain a focal point of innovation in drug discovery and development.